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Compound of Interest

Compound Name: Ban orl 24

Cat. No.: B605911 Get Quote

Technical Support Center: BAN ORL 24
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

solubility issues with BAN ORL 24.

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of BAN ORL 24?

A1: BAN ORL 24 is reported to be soluble in both water and dimethyl sulfoxide (DMSO).[1][2]

Specific solubility data from various suppliers is summarized in the table below.

Q2: What is BAN ORL 24?

A2: BAN ORL 24 is a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ)

peptide receptor (NOP receptor).[1][3][4] It is used in research to study the physiological roles

of the NOP receptor, with potential applications in neuroscience and cancer research.

Q3: What are the chemical properties of BAN ORL 24?

A3: BAN ORL 24 is available as a dihydrochloride salt or a free base. Its molecular weight is

506.51 g/mol (as the dihydrochloride salt).
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Solvent Concentration Notes Source

Water Up to 100 mM Dihydrochloride salt

DMSO Up to 100 mM Dihydrochloride salt

Water
80 mg/mL (157.94

mM)

Dihydrochloride salt,

sonication

recommended

DMSO
180 mg/mL (355.37

mM)

Dihydrochloride salt,

sonication

recommended

DMSO 10 mM -

Troubleshooting Guide
Q1: I am having trouble dissolving BAN ORL 24 even though it is reported to be soluble. What

should I do?

A1: If you are experiencing difficulty dissolving BAN ORL 24, consider the following steps:

Sonication: Several suppliers recommend sonication to aid dissolution. Place your vial in a

sonicator bath for several minutes.

Gentle Heating: Gently warming the solution (e.g., in a 37°C water bath) can help increase

solubility. Avoid excessive heat, which could degrade the compound.

Vortexing: Vigorous vortexing can also help to break up any clumps of powder and facilitate

dissolution.

Fresh Solvent: Ensure that your solvent is fresh and of high purity. Contaminants in the

solvent can sometimes affect solubility.

Q2: My BAN ORL 24 solution appears to have precipitated after storage. What happened and

how can I fix it?
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A2: Precipitation upon storage, especially at low temperatures, can occur if the concentration of

the solution is near its saturation point. To redissolve the precipitate, you can try the following:

Bring the solution to room temperature.

Vortex the solution vigorously.

If vortexing is insufficient, sonicate the solution for 5-10 minutes.

Gentle warming in a water bath may also be effective.

To prevent future precipitation, consider storing your stock solutions at room temperature if they

will be used within a short period, or prepare slightly more dilute stock solutions if long-term

cold storage is required.

Q3: Can I dissolve BAN ORL 24 in phosphate-buffered saline (PBS) or other buffers?

A3: While BAN ORL 24 is soluble in water, its solubility in buffered solutions may vary

depending on the pH and the presence of other salts. It is generally recommended to prepare a

high-concentration stock solution in water or DMSO and then dilute it to the final working

concentration in your desired buffer. This approach minimizes the risk of solubility issues in the

final experimental medium. Always perform a small test to ensure compatibility and solubility in

your specific buffer system before preparing a large volume.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of BAN ORL 24 in Water

Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass = 0.010 mol/L * 0.001 L * 506.51 g/mol * 1000 mg/g = 5.065 mg

Weigh the compound: Carefully weigh out 5.065 mg of BAN ORL 24 (dihydrochloride)

powder.
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Add solvent: Add 1 mL of sterile, deionized water to the vial containing the BAN ORL 24
powder.

Facilitate dissolution:

Vortex the solution for 1-2 minutes.

If the compound has not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

If necessary, gently warm the solution in a 37°C water bath for a few minutes.

Storage: Once fully dissolved, the stock solution can be stored at -20°C for up to one month

or -80°C for up to six months. Avoid repeated freeze-thaw cycles.
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Figure 1. Experimental workflow for solubilizing BAN ORL 24.
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Figure 2. Signaling pathway showing BAN ORL 24 as a NOP receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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